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Compound of Interest

Tert-butyl 4-vinylpiperidine-1-
Compound Name:
carboxylate

Cat. No.: B069968

An In-depth Technical Guide to Tert-butyl 4-vinylpiperidine-1-carboxylate

CAS Number: 180307-56-6

Abstract

This technical guide provides a comprehensive overview of tert-butyl 4-vinylpiperidine-1-
carboxylate, a valuable heterocyclic building block in organic synthesis and medicinal
chemistry. The document details its physicochemical properties, common synthetic routes, and
significant applications, particularly in the realm of drug discovery as a key intermediate for
various therapeutic agents. Furthermore, this guide includes detailed experimental protocols,
spectroscopic data, and essential safety and handling information tailored for researchers,
scientists, and professionals in drug development.

Physicochemical Properties

Tert-butyl 4-vinylpiperidine-1-carboxylate is a clear liquid at room temperature.[1] Its core
structure consists of a piperidine ring substituted with a vinyl group at the 4-position and
protected with a tert-butyloxycarbonyl (Boc) group on the nitrogen atom. The Boc group is a
common amine protecting group in organic synthesis, valued for its stability under various
reaction conditions and its straightforward removal under acidic conditions.

Table 1: Physicochemical Properties of Tert-butyl 4-vinylpiperidine-1-carboxylate
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Property Value Reference
CAS Number 180307-56-6 [2]
Molecular Formula C12H21:NO2 [2][3]
Molecular Weight 211.30 g/mol [2][4]
Boiling Point 268.9 £ 29.0 °C (Predicted) [2]

Density 1.027 + 0.06 g/cm? (Predicted) [2][4]

Refractive Index

1.517

[4]

Vapor Pressure

0.007 mmHg at 25°C

[4]

SMILES

C(=C)C1CCN(CC1)C(=0)0C(
C)(C)C

[5]

InChl Key

LKUCYFONIRHGSQ-
UHFFFAOYSA-N

[5]

Synthesis and Manufacturing

The synthesis of tert-butyl 4-vinylpiperidine-1-carboxylate typically involves the modification
of a pre-existing piperidine core. A common strategy is the Wittig reaction or a similar
olefination protocol starting from the corresponding aldehyde, tert-butyl 4-formylpiperidine-1-
carboxylate. The starting aldehyde itself can be synthesized from commercially available
piperidin-4-ylmethanol through Boc protection of the amine followed by oxidation of the alcohol.

A general synthetic approach is outlined below:
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General Synthesis Workflow

Piperidin-4-ylmethanol

Boc Anhydride
(Boc)20, THF

y

Tert-butyl 4-(hydroxymethyl)
piperidine-1-carboxylate

Oxidation
(e.g., PCC, DCM)

y

Tert-butyl 4-formylpiperidine
-1-carboxylate

Wittig Reaction
(e.g., PhsP=CHz)

y

Tert-butyl 4-vinylpiperidine
-1-carboxylate

Click to download full resolution via product page

Caption: General synthetic workflow for tert-butyl 4-vinylpiperidine-1-carboxylate.

Applications in Research and Drug Development
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The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous
approved drugs. The vinyl group on tert-butyl 4-vinylpiperidine-1-carboxylate serves as a
versatile chemical handle for a variety of chemical transformations, including but not limited to,
Heck coupling, Michael addition, epoxidation, and polymerization. This makes it a valuable
building block for creating diverse molecular libraries for drug screening.

This compound and its derivatives are key intermediates in the synthesis of complex
pharmaceutical agents. For instance, piperidine derivatives are central to the structure of drugs
such as fentanyl and its analogues, as well as inhibitors of cyclin-dependent kinase 9 (CDK?9),
which are being investigated for cancer therapy.[6][7]

Role as a Versatile Building Block

Tert-butyl
4-vinylpiperidine-1-carboxylate
Michael Addition Epoxidation

Complex Molecule A _ . o _ _ — = = el =
<> Functionalized Piperidine B Piperidine Epoxide C Functional Polymer

Heck Coupling

Click to download full resolution via product page

Caption: Role as a versatile building block in organic synthesis.

Spectroscopic and Analytical Data

The structural confirmation of tert-butyl 4-vinylpiperidine-1-carboxylate is typically achieved
through standard spectroscopic methods. While specific spectra are proprietary to suppliers,

the expected data types are listed below.
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Table 2: Spectroscopic Data for Tert-butyl 4-vinylpiperidine-1-carboxylate

Analysis Type

Description

Proton Nuclear Magnetic Resonance provides

information on the hydrogen atom environment,

1H_NMR . . . . . .
confirming the presence of the vinyl, piperidine,
and Boc groups.

Carbon-13 Nuclear Magnetic Resonance
13C-NMR identifies all unique carbon atoms in the

molecule.

Mass Spec (MS)

Mass Spectrometry confirms the molecular

weight of the compound.

Infrared (IR)

Infrared Spectroscopy identifies characteristic
functional groups, such as the C=C stretch of
the vinyl group and the C=0 stretch of the

carbamate.

HPLC/LC-MS

High-Performance Liquid Chromatography and
Liquid Chromatography-Mass Spectrometry are

used to determine the purity of the compound.

[8]

Safety and Handling

Tert-butyl 4-vinylpiperidine-1-carboxylate is classified as harmful if swallowed, causes skin

irritation, causes serious eye irritation, and may cause respiratory irritation. It is imperative to

handle this chemical in a well-ventilated area, preferably a fume hood, while wearing

appropriate personal protective equipment (PPE).

Table 3: GHS Hazard and Precautionary Statements
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Category Code Statement
Hazard H302 Harmful if swallowed.[9]
H315 Causes skin irritation.[9]
Causes serious eye irritation.
H319
[°]
May cause respirator
H335 o Y _ P Y
irritation.[9]
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[9]
Wash hands thoroughly after
P264 )
handling.[9]
Do not eat, drink or smoke
P270 , ,
when using this product.[9]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[9]
IF ON SKIN: Wash with plenty
Response P302+P352
of soap and water.[9]
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[9]

Store in a cool, dry place with the container tightly sealed.[10] For detailed disposal
information, refer to section 13 of the Safety Data Sheet (SDS).[10]

Experimental Protocols
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The following is a representative protocol for the synthesis of a Boc-protected piperidine
derivative, which illustrates the general techniques used for handling compounds like tert-butyl
4-vinylpiperidine-1-carboxylate. This specific example details the Boc protection of a
piperidine amine.

Synthesis of tert-Butyl 4-(hydroxymethyl)piperidine-1-carboxylate

This protocol is adapted from the synthesis of a related compound and serves as an illustrative
example.

Materials:

» Piperidin-4-ylmethanol (1 equivalent)

o Di-tert-butyl dicarbonate ((Boc)20) (1 equivalent)
o Tetrahydrofuran (THF), anhydrous

o Magnetic stirrer and stir bar

» Round-bottom flask

o Standard glassware for workup and purification
Procedure:

e Reaction Setup: To a solution of piperidin-4-ylmethanol (e.g., 20 g, 0.17 mol) in anhydrous
THF (50 ml) in a round-bottom flask, add di-tert-butyl dicarbonate (37.9 g, 0.17 mol).[7]

o Reaction: Stir the mixture at room temperature. The progress of the reaction should be
monitored by Thin-Layer Chromatography (TLC).

o Workup: Once the reaction is complete (typically after several hours), the solvent is removed
under reduced pressure using a rotary evaporator.

 Purification: The resulting crude product can be purified by flash column chromatography on
silica gel to yield the pure tert-butyl 4-(hydroxymethyl)piperidine-1-carboxylate.
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The subsequent steps to convert this intermediate to tert-butyl 4-vinylpiperidine-1-
carboxylate would involve oxidation of the alcohol to an aldehyde, followed by a Wittig
reaction, as depicted in the synthesis workflow diagram. Each of these steps would require its
own specific reaction conditions, workup, and purification procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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